N-(phenylcarbonyl)glycyl-N-cyclohexyl-N~2~-(4-methylphenyl)isovalinamide

• Molecular Formula: C27H35N3O3
• Molecular Weight: 449.6 g/mol
• IUPAC Name: N-[2-(N-[1-(cyclohexylamino)-2-methyl-1-oxobutan-2-yl]-4-methylanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C27H35N3O3/c1-4-27(3,26(33)29-22-13-9-6-10-14-22)30(23-17-15-20(2)16-18-23)24(31)19-28-25(32)21-11-7-5-8-12-21/h5,7-8,11-12,15-18,22H,4,6,9-10,13-14,19H2,1-3H3,(H,28,32)(H,29,33)
• InChI Key: VHYNEWRGLBKWBR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C(=O)NC1CCCCC1)N(C2=CC=C(C=C2)C)C(=O)CNC(=O)C3=CC=CC=C3

Description

N-(phenylcarbonyl)glycyl-N-cyclohexyl-N~2~-(4-methylphenyl)isovalinamide is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(phenylcarbonyl)glycyl-N-cyclohexyl-N~2~-(4-methylphenyl)isovalinamide typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of phenyl isocyanate with glycine to form N-(phenylcarbonyl)glycine. This intermediate is then reacted with cyclohexylamine and 4-methylphenyl isovalinate under controlled conditions to yield the final product. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, making the compound available for various applications.

Chemical Reactions Analysis

Types of Reactions

N-(phenylcarbonyl)glycyl-N-cyclohexyl-N~2~-(4-methylphenyl)isovalinamide can undergo several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(phenylcarbonyl)glycyl-N-cyclohexyl-N~2~-(4-methylphenyl)isovalinamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and proteins.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and as a potential treatment for certain diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of N-(phenylcarbonyl)glycyl-N-cyclohexyl-N~2~-(4-methylphenyl)isovalinamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other N-substituted glycine derivatives and N-cyclohexyl amides. These compounds share structural similarities but may differ in their functional groups and overall chemical properties.

Uniqueness

N-(phenylcarbonyl)glycyl-N-cyclohexyl-N~2~-(4-methylphenyl)isovalinamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various applications and research studies.

Conclusion

This compound is a versatile compound with significant potential in chemistry, biology, medicine, and industry. Its unique structure and reactivity make it an important subject of scientific research and industrial applications.